Cas no 1805964-70-8 (4-(Aminomethyl)-3-(difluoromethyl)-5-iodo-2-(trifluoromethoxy)pyridine)

4-(Aminomethyl)-3-(difluoromethyl)-5-iodo-2-(trifluoromethoxy)pyridine is a highly functionalized pyridine derivative with significant potential in pharmaceutical and agrochemical applications. Its structure features multiple halogen substituents, including iodine and trifluoromethoxy groups, which enhance its reactivity and binding affinity in molecular interactions. The aminomethyl group provides a versatile handle for further derivatization, while the difluoromethyl moiety contributes to metabolic stability. This compound is particularly valuable as a building block in the synthesis of bioactive molecules, offering precise control over electronic and steric properties. Its unique combination of substituents makes it a promising candidate for drug discovery and material science research.

4-(Aminomethyl)-3-(difluoromethyl)-5-iodo-2-(trifluoromethoxy)pyridine structure

1805964-70-8 structure

Product Name:4-(Aminomethyl)-3-(difluoromethyl)-5-iodo-2-(trifluoromethoxy)pyridine

CAS No:1805964-70-8

MF:C₈H₆F₅IN₂O

MW:368.042531490326

CID:4834802

Update Time:2025-05-24

4-(Aminomethyl)-3-(difluoromethyl)-5-iodo-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

- 4-(Aminomethyl)-3-(difluoromethyl)-5-iodo-2-(trifluoromethoxy)pyridine
- Inchi： 1S/C8H6F5IN2O/c9-6(10)5-3(1-15)4(14)2-16-7(5)17-8(11,12)13/h2,6H,1,15H2
- InChI Key： BWKNCGQLXZLYLC-UHFFFAOYSA-N
- SMILES： IC1=CN=C(C(C(F)F)=C1CN)OC(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 253
XLogP3: 2.5
Topological Polar Surface Area: 48.1

4-(Aminomethyl)-3-(difluoromethyl)-5-iodo-2-(trifluoromethoxy)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029092351-1g	4-(Aminomethyl)-3-(difluoromethyl)-5-iodo-2-(trifluoromethoxy)pyridine	1805964-70-8	97%	1g	$1,475.10	2022-04-01

4-(Aminomethyl)-3-(difluoromethyl)-5-iodo-2-(trifluoromethoxy)pyridine Related Literature

1. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

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Additional information on 4-(Aminomethyl)-3-(difluoromethyl)-5-iodo-2-(trifluoromethoxy)pyridine

4-(Aminomethyl)-3-(difluoromethyl)-5-iodo-2-(trifluoromethoxy)pyridine (CAS No: 1805964-70-8)

The compound 4-(Aminomethyl)-3-(difluoromethyl)-5-iodo-2-(trifluoromethoxy)pyridine, with the CAS number 1805964-70-8, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and chemical biology. This compound belongs to the class of pyridine derivatives, which are widely studied for their potential applications in drug discovery and development.

The structure of this compound is characterized by a pyridine ring substituted with several functional groups: an aminomethyl group at position 4, a difluoromethyl group at position 3, an iodo group at position 5, and a trifluoromethoxy group at position 2. These substituents contribute to the unique chemical properties and biological activity of the molecule. Recent studies have highlighted its potential as a lead compound in the development of novel therapeutic agents targeting various diseases, including cancer and inflammatory disorders.

One of the most notable aspects of this compound is its ability to modulate key cellular pathways involved in disease progression. For instance, research has shown that it exhibits potent inhibitory activity against specific kinases, which are critical for cell signaling and proliferation. This makes it a promising candidate for the development of targeted therapies aimed at inhibiting abnormal cell growth.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions, including nucleophilic substitution, Friedel-Crafts alkylation, and iodination. The synthesis process requires precise control over reaction conditions to ensure high yield and purity of the final product. Recent advancements in catalytic methods have further streamlined the synthesis process, making it more efficient and scalable for large-scale production.

The biological evaluation of this compound has revealed its excellent pharmacokinetic properties, including good bioavailability and favorable metabolic stability. These characteristics are essential for its potential use as an orally administered drug. Additionally, preliminary toxicological studies indicate that it has a relatively low toxicity profile, which further supports its suitability for therapeutic applications.

Another area of active research on this compound is its role as a bioisostere in medicinal chemistry. By replacing certain functional groups with bioisosteric equivalents, researchers can explore variations in pharmacokinetics and pharmacodynamics while maintaining the core structural integrity of the molecule. This approach has led to the discovery of several analogs with enhanced potency and selectivity.

In conclusion, 4-(Aminomethyl)-3-(difluoromethyl)-5-iodo-2-(trifluoromethoxy)pyridine (CAS No: 1805964-70-8) represents a significant advancement in the field of pyridine derivatives. Its unique combination of structural features, coupled with promising biological activity and favorable pharmacokinetic properties, positions it as a valuable tool in drug discovery and development efforts across various therapeutic areas.